Ethyl 1-(1,3-thiazol-2-ylamino)cyclohexane-1-carboxylate

• IUPAC Name: ethyl 1-(1,3-thiazol-2-ylamino)cyclohexane-1-carboxylate
• InChI: InChI=1S/C12H18N2O2S/c1-2-16-10(15)12(6-4-3-5-7-12)14-11-13-8-9-17-11/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key: DGDFZXXBQBHPAR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCCC1)NC2=NC=CS2
• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol

Description

“Ethyl 1-(1,3-thiazol-2-ylamino)cyclohexane-1-carboxylate” is a complex organic compound. It contains a cyclohexane ring, which is a six-membered ring of carbon atoms, and a thiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. The ethyl group is attached to the cyclohexane ring.

Molecular Structure Analysis

The cyclohexane ring in this molecule is likely to adopt a chair conformation, which is the most stable conformation for cyclohexane. The thiazole ring is planar due to the presence of a nitrogen and a sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. Cyclohexane is a colorless liquid at room temperature and has a sweet, chloroform-like odor. Thiazole has a slightly soluble in water, soluble in alcohol and ether.